Cas no 403612-90-8 (Methyl picolinimidate hydrochloride)

• Product Name: Methyl picolinimidate hydrochloride
• CAS No: 403612-90-8
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4713930
• Update Time: 2025-06-12

Methyl picolinimidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl picolinimidate hydrochloride
• Methyl picolinimidate HCl

• Inchi： 1S/C7H8N2O.ClH/c1-10-7(8)6-4-2-3-5-9-6;/h2-5,8H,1H3;1H
• InChI Key： OHPLCNGZNRSUCW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC=CN=1)=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Methyl picolinimidate hydrochloride

Methyl picolinimidate hydrochloride (CAS No. 403612-90-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl picolinimidate hydrochloride, with the chemical identifier CAS No. 403612-90-8, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications and promising potential. This compound, characterized by its hydrochloride salt form, has been extensively studied for its role in various biochemical processes and its utility in the development of novel therapeutic agents.

The molecular structure of methyl picolinimidate hydrochloride consists of a pyridine ring substituted with an imidate group and a methyl group, which contributes to its unique chemical properties. The presence of the hydrochloride moiety enhances its solubility in aqueous solutions, making it particularly suitable for pharmaceutical formulations. This solubility profile is crucial for drug delivery systems, where bioavailability and efficacy are paramount.

In recent years, researchers have been exploring the potential of methyl picolinimidate hydrochloride as a key intermediate in the synthesis of various bioactive molecules. Its reactivity allows for the facile introduction of functional groups, making it a valuable building block in organic synthesis. This has led to its incorporation into numerous research projects aimed at developing new drugs and agrochemicals.

One of the most intriguing aspects of methyl picolinimidate hydrochloride is its role in medicinal chemistry. Studies have demonstrated its ability to interact with biological targets, such as enzymes and receptors, which has implications for the development of targeted therapies. For instance, researchers have investigated its potential as a precursor in the synthesis of inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The compound's structural features also make it a candidate for use in materials science applications. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and material design. These complexes can exhibit unique properties that are useful in industrial processes and advanced materials development.

Recent advancements in computational chemistry have further enhanced the understanding of methyl picolinimidate hydrochloride's behavior. Molecular modeling studies have provided insights into its interactions with biological systems, helping researchers predict its efficacy and potential side effects more accurately. This computational approach is increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutic agents.

The pharmaceutical industry has also shown interest in methyl picolinimidate hydrochloride due to its potential as a lead compound for drug development. Preclinical studies have begun to explore its pharmacological properties, including its mechanism of action and pharmacokinetic profile. These studies are crucial for determining whether the compound has the necessary characteristics to progress into clinical trials.

In addition to its pharmaceutical applications, methyl picolinimidate hydrochloride has found utility in academic research. Its use as a reference compound in various biochemical assays has helped researchers validate experimental protocols and understand complex biological pathways. The compound's well-characterized properties make it an invaluable tool for scientists studying enzyme inhibition, receptor binding, and other critical biochemical processes.

The synthesis of methyl picolinimidate hydrochloride is another area where innovation continues to thrive. Researchers have developed novel synthetic routes that improve yield and purity, making the compound more accessible for research purposes. These advancements are particularly important for large-scale production scenarios where cost-effectiveness and scalability are key considerations.

The environmental impact of using methyl picolinimidate hydrochloride is also a topic of interest. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that chemical research remains environmentally responsible while still advancing scientific knowledge.

In conclusion, methyl picolinimidate hydrochloride (CAS No. 403612-90-8) is a multifaceted compound with significant potential across multiple domains of chemical and pharmaceutical research. Its unique structural features, reactivity, and solubility profile make it a valuable tool for drug development, materials science, and academic research. As our understanding of this compound continues to grow, so too will its applications and contributions to science and industry.